Cas no 142217-69-4 (2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-6,9-dihydro-3H-purin-6-one)

2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-6,9-dihydro-3H-purin-6-one Properties

Names and Identifiers

• Entecavir
• Entecavi
• entecavir Baraclude
• 2-Amino-9-[4-hydroxy-3-(hydroxymethyl)-2-methylidene-cyclopentyl]-3H-purin-6-one,
• 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-one
• Entecavir-d2
• Baraclude
• BMS200475
• SQ34676
• UNII-NNU2O4609D
• 2-Amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-6H-purin-6-one
• BMS 200475
• entecavir (anhydrous)
• NNU2O4609D
• SQ 34676
• 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-6,9-dihydro-1H-purin-6-one
• anhydrous entecavir
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecycl
• 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-6,9-dihydro-3H-purin-6-one
• Q418586
• 2-amino-9-[4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-1,9-dihydro-6H-purin-6-one
• Entecavir [INN]
• S5246
• SCHEMBL28648
• SQ 34,676
• 142217-69-4
• 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-1,9-dihydro-6H-purin-6-one
• CHEBI:473990
• BRD-K08206212-001-01-2
• DTXSID4046446
• ENTECAVIR [MI]
• 2-amino-9-((1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-1,9-dihydro-6H-purin-6-one
• 6-H-Purin-6-one-,2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]
• CHEMBL713
• 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-1H-purin-6-one
• ENTECAVIR (MART.)
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-
• ENTECAVIR [WHO-DD]
• 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylene-cyclopentyl]-1H-purin-6-one
• 2-amino-9-[4-hydroxy-3-(hydroxymethyl)-2-methylidene-cyclopentyl]-3H-purin-6-one
• SCHEMBL15198001
• SQ-34676
• NCGC00164563-09
• DTXCID2026446
• QDGZDCVAUDNJFG-FXQIFTODSA-N
• 2-Amino-9-[(1S,3R,4S)-4-hydroxy-3-hydroxymethyl-2-methylenecyclopentyl]-1,9-dihydro-6H-purin-6-one
• NCGC00164563-01
• Entecavir (INN)
• AKOS015854916
• AKOS025312554
• MFCD00907887
• 9-[(1S,3R,4S)-4-Hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]guanine
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-; 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-, [1S-(1a,3a,4ss)]-; BMS 200475; Baraclude; Entecavir; SQ 34676
• (1R,3S,4S)-Entecavir
• DB00442
• NCGC00164563-04
• ENTECAVIR (USP MONOGRAPH)
• CCG-267218
• BDBM50248008
• 2-amino-1,9-dihydro-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-6H-purin-6-one
• BMS-200475
• UNII-5968Y6H45M
• ENTECAVIR MONOHYDRATE (EP MONOGRAPH)
• ENTECAVIR [HSDB]
• CS-3160
• CAS-142217-69-4
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-((1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl)-
• AR-270/43507901
• D07896
• Entecavir [USAN:INN]
• E0899
• AKOS015920226
• HY-13623
• NCGC00164563-13
• GS-6386
• 2-AMINO-9-((1S,3R,4S)-4-HYDROXY-3-(HYDROXYMETHYL)-2-METHYLENECYCLOPENTYL)-1H-PURIN-6(9H)-ONE
• AC-1593
• J05AF10
• HSDB 7334
• BMS 200475-01
• NCGC00164563-06
• BRD-K08206212-002-01-0
• 2-Amino-9-[(1S,3R,4S)-4-hydroxy-3-hydroxymethyl-2-methylene-cyclopentyl]-3,9-dihydro-purin-6-one
• Entecavir anhydrous
• ENTECAVIR MONOHYDRATE (USP-RS)
• 1333204-94-6
• Entecavir, >=98% (HPLC)
• CHEBI:59902
• Entecavirum
• EN300-37158607
• Tox21_112192
• +Expand

• MDL： MFCD00907887
• InChIKey： QDGZDCVAUDNJFG-FXQIFTODSA-N
• Inchi： 1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)/t6-,7-,8-/m0/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@@]([H])(C(=C([H])[H])[C@]1([H])C([H])([H])O[H])N1C([H])=NC2C(N([H])C(N([H])[H])=NC1=2)=O

Computed Properties

• Exact Mass: 277.11700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 277.117
• Heavy Atom Count: 20
• Complexity: 480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.8
• Topological Polar Surface Area: 126

Experimental Properties

• LogP: -0.24660
• PSA: 130.05000
• Refractive Index: 1.837
• Boiling Point: 734.2°C at 760 mmHg
• Melting Point: >220°C
• Flash Point: 397.9 °C
• Color/Form: 白色至灰白色/黄色结晶粉末
• Specific Rotation: +29.0° - +36.0 (c=0.5, H2O)
• Density: 1.8±0.1 g/cm3

2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-6,9-dihydro-3H-purin-6-one Security Information

• Safety Instruction： 24/25
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning

2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-6,9-dihydro-3H-purin-6-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients